Cas no 2034328-29-3 (4-((1-((5-Methylthiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine)

• Product Name: 4-((1-((5-Methylthiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine
• CAS No: 2034328-29-3
• MF: C₁₃H₁₅N₃O₃S₂
• MW: 325.406500101089
• CID: 5333508
• Update Time: 2025-07-21

4-((1-((5-Methylthiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-((1-((5-methylthiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine
• 4-[1-(5-methylthiophen-2-yl)sulfonylpyrrolidin-3-yl]oxypyrimidine
• 4-((1-((5-Methylthiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine

• Inchi： 1S/C13H15N3O3S2/c1-10-2-3-13(20-10)21(17,18)16-7-5-11(8-16)19-12-4-6-14-9-15-12/h2-4,6,9,11H,5,7-8H2,1H3
• InChI Key： ZXFCIPDFXWRFNX-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(N1CCC(C1)OC1C=CN=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 454
• XLogP3: 2
• Topological Polar Surface Area: 109

Additional information on 4-((1-((5-Methylthiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine

Research Brief on 4-((1-((5-Methylthiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine (CAS: 2034328-29-3)

Recent studies on 4-((1-((5-Methylthiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine (CAS: 2034328-29-3) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonylpyrrolidine-pyrimidine scaffold, has demonstrated promising activity in targeting specific biological pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action and its interactions with key molecular targets. Preliminary findings suggest that 4-((1-((5-Methylthiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine exhibits inhibitory effects on certain kinase enzymes, which are implicated in various disease states, including cancer and inflammatory disorders. These findings are supported by in vitro and in vivo studies, which have shown significant reduction in kinase activity upon treatment with the compound.

Further investigations have explored the pharmacokinetic and pharmacodynamic properties of 4-((1-((5-Methylthiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine. Studies indicate that the compound possesses favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. Additionally, structural-activity relationship (SAR) studies have been conducted to optimize the compound's efficacy and minimize potential off-target effects.

Recent advancements in synthetic chemistry have also facilitated the scalable production of 4-((1-((5-Methylthiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine, addressing previous challenges related to its synthesis. Improved synthetic routes have enhanced the compound's accessibility for further preclinical and clinical evaluations.

In conclusion, 4-((1-((5-Methylthiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine represents a promising candidate for therapeutic development. Ongoing research aims to further validate its efficacy and safety profiles, paving the way for potential clinical applications. The compound's unique chemical structure and biological activity underscore its significance in the advancement of chemical biology and medicinal chemistry.